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Compound of Interest

Compound Name: Leptin (116-130)

Cat. No.: B12418393

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the effective dosage and
administration of the leptin fragment Leptin (116-130) in mice for metabolic and cognitive
studies. The protocols are based on established research findings to ensure reproducibility and
efficacy.

Overview and Mechanism of Action

Leptin (116-130) is a bioactive fragment of the full-length leptin protein, a key hormone in the
regulation of energy homeostasis. This peptide fragment has been shown to mimic some of the
effects of native leptin, including the reduction of body weight, food intake, and blood glucose
levels, particularly in leptin-deficient ob/ob mice.[1][2] Interestingly, its mechanism of action may
not solely depend on the long isoform of the leptin receptor (OB-Rb), which is predominantly
expressed in the hypothalamus.[3]

Beyond its metabolic effects, Leptin (116-130) has demonstrated potential in cognitive
enhancement and neuroprotection.[4][5][6] It has been shown to improve episodic-like memory
in mice and prevent amyloid-f induced synaptic disruption.[4]

Quantitative Data Summary

The following tables summarize the effective dosages of Leptin (116-130) in various mouse
models and experimental contexts.
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Table 1: Effect : boli i

Mouse Administrat Frequency
Dosage . . Key Effects  Reference
Model ion Route & Duration
Reduced
body weight,
Female ] ] decreased
Intraperitonea  Daily for 28 )
C57BL/6J 1 mg/day ) food intake, [11[2]
[ (i.p.) days
ob/ob lowered
blood
glucose.
Not explicitly
Reduced
stated for )
. body weight
unmodified )
_ gain,
Male peptide. A
N ] decreased
C57BL/6J modified Oral gavage Daily )
_ _ food intake,
wild-type peptide, [D-
and lowered
Leu-4]-OB3,
serum
showed
glucose.
effects.

Table 2: Effective Dosages for Cognitive &
Neuroprotective Studies
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Mouse/Rat

Dosagel/Co

Administrat

Frequency

. . . Key Effects  Reference
Model ncentration  ion Route & Duration
Enhanced
) Single performance
Mice (for ] o ) ]
S 7.8 nM/ml Intraperitonea  injection 30 in object-
episodic-like _ _ _ _ [4]
solution [ (i.p.) minutes prior place-context
memory) ] N
to testing recognition
task.
Rat Enhanced
hippocampal Bath long-term
-pp ) P 25 nM o 20 minutes J o [6]
slices (in application potentiation
vitro) (LTP).

Experimental Protocols
Protocol for Metabolic Studies in ob/ob Mice

This protocol is designed to investigate the effects of Leptin (116-130) on body weight, food
intake, and glucose metabolism in leptin-deficient mice.

Materials:

Leptin (116-130) peptide

» Sterile, pH 7.2 Phosphate-Buffered Saline (PBS) or Ringer's solution
» Female C57BL/6J ob/ob mice

» Sterile syringes and needles (e.g., 27-gauge)

e Animal scale

» Food consumption measurement apparatus

e Glucometer

Procedure:
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e Peptide Solution Preparation:

o Aseptically dissolve Leptin (116-130) in sterile, pH 7.2 PBS or Ringer's solution to a final
concentration of 5 mg/ml. (This allows for a 0.2 ml injection volume to deliver 1 mg of the
peptide).

o Prepare a vehicle control solution of sterile, pH 7.2 PBS or Ringer's solution.
e Animal Handling and Dosing:

o House female C57BL/6J ob/ob mice under standard laboratory conditions with ad libitum
access to food and water.

o Acclimatize the mice to handling and injection procedures for several days before the start
of the experiment.

o Divide the mice into a treatment group and a vehicle control group.

o Administer a daily intraperitoneal (i.p.) injection of 1 mg of Leptin (116-130) in a 0.2 ml
volume to the treatment group.

o Administer a daily i.p. injection of 0.2 ml of the vehicle solution to the control group.
o Continue the daily injections for 28 consecutive days.

» Data Collection:
o Body Weight: Record the body weight of each mouse daily.

o Food Intake: Measure the daily food consumption for each cage and calculate the average
intake per mouse.

o Blood Glucose: Measure blood glucose levels from tail vein blood samples at baseline and
at regular intervals throughout the study.

Expected Outcomes:
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Mice treated with Leptin (116-130) are expected to show a significant reduction in body weight
gain, a decrease in food intake, and a lowering of blood glucose levels compared to the
vehicle-treated control group.[1][2]

Protocol for Cognitive Studies in Mice

This protocol is designed to assess the effects of Leptin (116-130) on episodic-like memory.

Materials:

Leptin (116-130) peptide

Sterile saline solution

Adult mice (strain to be chosen based on experimental design)

Sterile syringes and needles

Behavioral testing apparatus for object-place-context (OPC) recognition task

Procedure:

o Peptide Solution Preparation:

o Aseptically dissolve Leptin (116-130) in sterile saline to a final concentration of 7.8 nM/ml.
o Prepare a vehicle control solution of sterile saline.

e Animal Handling and Dosing:

[¢]

House mice under standard laboratory conditions.

[¢]

Habituate the mice to the behavioral testing room and apparatus.

[e]

Thirty minutes prior to the testing phase of the OPC recognition task, administer a single
intraperitoneal (i.p.) injection of the Leptin (116-130) solution. The exact volume should be
determined to deliver an appropriate dose, which may require optimization.

[¢]

Administer a single i.p. injection of the saline vehicle to the control group.
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» Behavioral Testing:

o Conduct the object-place-context (OPC) recognition task according to established
protocols.

o Record and analyze the exploratory behavior of the mice to assess memory performance.
Expected Outcomes:

Mice treated with Leptin (116-130) are expected to exhibit enhanced performance in the OPC
recognition task, indicating an improvement in episodic-like memory compared to the control

group.[4]

Signaling Pathways and Experimental Workflows
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Caption: Simplified Leptin signaling pathway.

Experimental Workflow for Metabolic Studies
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Caption: Workflow for metabolic studies in mice.

Experimental Workflow for Cognitive Studies
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Caption: Workflow for cognitive studies in mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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